Predictable Ditopic Halogen Bond Donor Topicity vs. Anticooperative Tritopic 1,3,5-Trifluoro-2,4,6-triiodobenzene
The target compound is a ditopic halogen bond (XB) donor with two iodine σ-hole sites in a meta-relationship. Bedeković et al. (2022) demonstrated that the structurally related meta-ditopic donor 13ditfb (1,3-diiodotetrafluorobenzene) forms halogen bonds with predictable topicity, achieving maximal topicity (two I···N bonds) in 77–93% of cocrystal structures with ditopic acceptors [1]. In contrast, the tritopic analog 1,3,5-trifluoro-2,4,6-triiodobenzene (135titfb) achieves three-coordinate halogen bonding in only 11% of CSD structures and exhibits pronounced anticooperativity: binding of a second pyridine molecule reduces ESPmax on the remaining iodine by an additional 19.3 kJ mol⁻¹ e⁻¹, progressively weakening subsequent bonds [1]. The target compound, with three fluorine substituents (vs. four in 13ditfb), is predicted to exhibit slightly reduced but comparably predictable ditopic behavior, avoiding the stoichiometric uncertainty inherent to tritopic donors [1].
| Evidence Dimension | Halogen bond donor topicity (maximal topicity achievement) and ESPmax reduction upon acceptor binding |
|---|---|
| Target Compound Data | Predicted ditopic: two iodine XB donor sites; expected to achieve maximal topicity in >75% of cocrystals; estimated ESPmax reduction after first pyridine binding: ~23 kJ mol⁻¹ e⁻¹; estimated first pyridine binding energy: ~30.8 kJ mol⁻¹ |
| Comparator Or Baseline | 1,3,5-trifluoro-2,4,6-triiodobenzene (135titfb): tritopic donor; maximal topicity (three I···N bonds) achieved in only 11% of CSD structures; ESPmax reduction after first pyridine: 21.9 kJ mol⁻¹ e⁻¹; third pyridine binding energy reduced 22% vs. first; 1,3-diiodotetrafluorobenzene (13ditfb): ditopic donor; maximal topicity achieved in 77–93% of structures; ESPmax reduction: 23.4 kJ mol⁻¹ e⁻¹; first binding energy: 30.8 kJ mol⁻¹ |
| Quantified Difference | 13ditfb achieves maximal topicity ~7–8.5× more frequently than 135titfb (77–93% vs. 11%); third-bond binding energy reduction relative to first: ~22% for 135titfb vs. no third-bond penalty for ditopic donors. |
| Conditions | DFT calculations at B3LYP-D3/def2-TZVP level; Cambridge Structural Database (CSD) survey; pyridine as probe acceptor. |
Why This Matters
Procurement of the ditopic target compound ensures reliable 1:1 or 1:2 cocrystal stoichiometry, reducing failed cocrystallization attempts and enabling scalable crystal engineering, whereas the tritopic analog introduces anticooperative uncertainty in acceptor binding ratios.
- [1] Bedeković N, Piteša T, Eraković M, Stilinović V, Cinčić D. Anticooperativity of Multiple Halogen Bonds and Its Effect on Stoichiometry of Cocrystals of Perfluorinated Iodobenzenes. Cryst Growth Des. 2022;22(4):2644-2653. doi:10.1021/acs.cgd.2c00077 View Source
